A new highly fluorescent probe for monosaccharides based on a donor–acceptor diphenyloxazole
Chemical Communications Pub Date: 2001-09-12 DOI: 10.1039/B106763J
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